A flexible fibrous membrane based on copper(ii) metal–organic framework/poly(lactic acid) composites with superior antibacterial performance†

Biomaterials Science Pub Date: 2021-04-03 DOI: 10.1039/D1BM00164G

Abstract

A flexible antibacterial fibrous membrane employing high antibacterial efficiency has great potential in healthcare applications. Herein, a three-dimensional copper(II) metal–organic framework [Cu2(CA)(H2O)2, Cu-MOF-1] and poly(lactic acid) (PLA) composite fibrous membrane was prepared through a facile electrospinning method. The sphere-like Cu-MOF-1 was rapidly synthesized by a microwave-assisted hydrothermal reaction of Cu(II) salts with citric acid (H4CA) in the presence of polyvinyl pyrrolidone (PVP). The surface morphology, thermal stability, mechanical properties and hydrophilicity test of the as-prepared Cu-MOF-1/PLA fibrous membrane were studied systematically. Compared with commercial copper nanoparticles (Cu-NPs), citric acid and copper citrate, Cu-MOF-1 showed higher antibacterial properties with the bacteriostatic rates of 97.9% and 99.3% against Escherichia coli (E. coli) and Staphylococcus aureus (S. aureus), respectively, when the used dose was 250 μg mL−1. The Cu-MOF-1/PLA fibrous membrane also exhibited outstanding bactericidal activities against E. coli and S. aureus with the antibacterial rates up to 99.3% and 99.8%, respectively. Mechanism investigation indicated that the slowly released Cu2+ ions could destroy the microenvironment of bacteria cells and destroy the integrity and permeability of the cell membrane, leading to enzyme inactivation. Therefore, the as-prepared flexible fibrous membrane will advance progress toward developing a broad spectrum antibacterial textile for healthcare protection related applications.

Graphical abstract: A flexible fibrous membrane based on copper(ii) metal–organic framework/poly(lactic acid) composites with superior antibacterial performance
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